Cas no 104169-13-3 (Benzothiazole,2,3-dihydro-3-methyl-2,2-dipentyl-)

• Product Name: Benzothiazole,2,3-dihydro-3-methyl-2,2-dipentyl-
• CAS No: 104169-13-3
• MF: C₁₈H₂₉NS
• MW: 291.494563817978
• CID: 126050
• PubChem ID: 13566462
• Update Time: 2025-04-18

Benzothiazole,2,3-dihydro-3-methyl-2,2-dipentyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2,3-dihydro-3-methyl-2,2-dipentyl-
• Benzothiazole, 2,3-dihydro-3-methyl-2,2-dipentyl- (9CI)
• 3-Methyl-2,2-dipentyl-2,3-dihydro-1,3-benzothiazole
• 3-METHYL-2,2-DIPENTYL-1,3-BENZOTHIAZOLE
• 104169-13-3

• Inchi： 1S/C18H29NS/c1-4-6-10-14-18(15-11-7-5-2)19(3)16-12-8-9-13-17(16)20-18/h8-9,12-13H,4-7,10-11,14-15H2,1-3H3
• InChI Key： FXZXEHKLWGOIDB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C)C1(CCCCC)CCCCC

Computed Properties

• Exact Mass: 291.20227
• Monoisotopic Mass: 291.20207110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24